Cas no 2229032-61-3 (3-amino-3-3-(difluoromethoxy)phenylcyclobutan-1-ol)

• Product Name: 3-amino-3-3-(difluoromethoxy)phenylcyclobutan-1-ol
• CAS No: 2229032-61-3
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5979246
• PubChem ID: 165976239
• Update Time: 2025-11-04

3-amino-3-3-(difluoromethoxy)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-3-(difluoromethoxy)phenylcyclobutan-1-ol
• 2229032-61-3
• 3-amino-3-[3-(difluoromethoxy)phenyl]cyclobutan-1-ol
• EN300-1954990

• Inchi： 1S/C11H13F2NO2/c12-10(13)16-9-3-1-2-7(4-9)11(14)5-8(15)6-11/h1-4,8,10,15H,5-6,14H2
• InChI Key： XAGNUZOMVCWSIS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(CC(C1)O)N)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-3-(difluoromethoxy)phenylcyclobutan-1-ol

3-Amino-3-(difluoromethoxy)phenylcyclobutan-1-ol (CAS No. 2229032-61-3): A Comprehensive Overview

3-Amino-3-(difluoromethoxy)phenylcyclobutan-1-ol, a compound with the CAS registry number 2229032-61-3, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique cyclobutane ring system, has been the subject of extensive research due to its potential applications in drug development and materials science. The molecule's structure, which includes an amino group, a difluoromethoxy substituent, and a hydroxyl group, makes it a versatile building block for various chemical reactions and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 3-amino-3-(difluoromethoxy)phenylcyclobutan-1-ol. One such approach involves the use of transition metal-catalyzed cycloaddition reactions, which have proven to be highly efficient in constructing the cyclobutane ring system. These methods not only enhance the yield of the compound but also provide insights into the stereochemical control of its formation. The incorporation of fluorine atoms in the difluoromethoxy group adds another layer of complexity to the molecule, making it an intriguing subject for fluorine chemistry studies.

The pharmacological properties of 3-amino-3-(difluoromethoxy)phenylcyclobutan-1-ol have been extensively investigated in recent years. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways has led to its exploration as a potential drug lead in oncology and neurodegenerative diseases. Researchers have also reported that the compound's bioavailability can be significantly improved through structural modifications, such as altering the substituents on the phenyl ring or optimizing the stereochemistry of the cyclobutane ring.

In addition to its pharmacological applications, 3-amino-3-(difluoromethoxy)phenylcyclobutan-1-ol has shown potential in materials science. Its unique electronic properties and structural rigidity make it an attractive candidate for use in organic electronics and advanced materials. Recent studies have explored its application as a building block for constructing functional polymers and self-assembled monolayers, which could find uses in sensors, energy storage devices, and optoelectronic applications.

The synthesis and characterization of 3-amino-3-(difluoromethoxy)phenylcyclobutan-1-ol have been made possible through cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques have provided detailed insights into the compound's molecular structure, stereochemistry, and physical properties. For instance, X-ray crystallography has revealed that the compound adopts a specific conformation that is critical for its biological activity.

From an environmental perspective, researchers have also examined the biodegradation and toxicity profiles of 3-amino-3-(difluoromethoxy)phenylcyclobutan-1-ol. Initial studies suggest that the compound is biodegradable under aerobic conditions and does not exhibit acute toxicity to aquatic organisms at environmentally relevant concentrations. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, 3-amino-3-(difluoromethoxy)phenylcyclobutan-1-ol (CAS No. 2229032-61) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with its diverse functional groups, continues to drive innovative research aimed at unlocking its full potential in drug discovery and materials science. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both fundamental and applied sciences.